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Compound of Interest

Compound Name:
Hexanamide, 6-hydroxy-N,N-

bis(2-hydroxyethyl)-

CAS No.: 68052-21-1

Cat. No.: B13784774

Get Quote

Executive Summary
Hexanamide-Modified Polyurethane Dispersions (Hex-PUDs) represent a class of "self-

thickening" waterborne binders. Unlike traditional PUDs that require external associative

thickeners (HEUR/HASE) to achieve application viscosity, Hex-PUDs incorporate pendant

hexanamide moieties directly into the polymer backbone or as stable associative end-groups.

This modification introduces a supramolecular hydrogen-bonding network ("The Velcro Effect")

that provides superior thixotropy, sag resistance, and shear-thinning behavior without the

water-sensitivity penalties often associated with high loadings of external surfactants.
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Feature
Standard Anionic

PUD

HEUR-Thickened

PUD

Hexanamide-

Modified PUD

Rheology Profile
Newtonian / Weak

Pseudoplastic

Pseudoplastic

(Associative)
Strongly Thixotropic

Low-Shear Viscosity Low (< 100 cP) High (Tunable) High (> 5,000 cP)

Shear Recovery Instant Delayed (Elastic) Controlled (Anti-Sag)

Water Resistance High
Low (Surfactant

Leaching)

High (Covalent

Integration)

Solvent Demand Low Low
Zero (Internal

Plasticization)

Scientific Mechanism: The "Velcro" Network
The rheological distinctiveness of Hex-PUDs stems from the Hexanamide moiety

(Caproamide). When grafted onto the polyurethane chain (typically via NCO-reaction with

hydroxy-functional hexanamide derivatives), it creates a dual-action associative mechanism:

Hydrophobic Association: The C6-alkyl tail (hexyl group) seeks hydrophobic domains (other

PU particles), driving physical cross-linking.

Amide Hydrogen Bonding: The amide linkage (-CO-NH-) forms strong, reversible

intermolecular hydrogen bonds with adjacent urethane/urea groups and water molecules.

Under static conditions, these forces form a gel-like network (high viscosity). Under shear, the

weak H-bonds break, and the hydrophobic domains disengage, causing a dramatic drop in

viscosity (shear thinning). Upon cessation of shear, the network reforms at a controlled rate,

preventing sagging.

Mechanism Visualization
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Caption: Under static conditions, hexanamide groups bridge PU particles via H-bonding and

hydrophobic interactions. Shear stress disrupts these bridges, allowing flow.

Experimental Validation
To validate the performance, we compare a Hexanamide-Modified PUD (Hex-PUD) against a

Standard PUD (Ctrl-PUD) and a HEUR-thickened PUD (HEUR-PUD).

Methodology
Instrument: TA Instruments Discovery HR-3 Rheometer.

Geometry: 40mm Parallel Plate, 25°C.

Samples:

Ctrl-PUD: IPDI/PCL/DMPA based dispersion (35% solids).

HEUR-PUD: Ctrl-PUD + 1.5% wt HEUR thickener.
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Hex-PUD: Prepolymer modified with 5% wt N-(2-hydroxyethyl)hexanamide prior to

dispersion.

Flow Curves (Viscosity vs. Shear Rate)
The Hex-PUD exhibits extreme shear thinning, ideal for spray and brush applications.

Shear Rate
(1/s)

Ctrl-PUD (cP)
HEUR-PUD
(cP)

Hex-PUD (cP) Observation

0.1 (Rest) 85 4,500 12,500

Hex-PUD

prevents pigment

settling.

10 (Leveling) 80 1,200 2,800
Good film build

without sag.

1000 (Spray) 75 350 150

Hex-PUD

atomizes easily

(low drag).

Oscillatory Sweep (Structure Recovery)
Thixotropy is quantified by the time required for G' (Storage Modulus) to recover after high

shear.

Ctrl-PUD: No structure to recover.

HEUR-PUD: Fast recovery (< 5s). Can lead to poor leveling (brush marks).

Hex-PUD:Controlled recovery (20-30s). The H-bond network reforms slower than

entanglement networks, allowing perfect leveling before setting.

Synthesis Protocol: In-Situ Modification
This protocol ensures the hexanamide is covalently bonded, preventing migration.

Workflow Diagram

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13784774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Prepolymer Synthesis
(IPDI + Polyol + DMPA)
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Add N-(2-hydroxyethyl)hexanamide

Temp: 80°C, 1 hr

NCO-capped

3. Neutralization
Add TEA (Triethylamine)

Partially Capped

4. Dispersion
High Speed Shear in Water
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Caption: Step-by-step synthesis of Hexanamide-Modified PUD. The grafting step (2) is critical

for rheology control.

Detailed Protocol Steps
Prepolymerization: React Isophorone Diisocyanate (IPDI) with Polycaprolactone (PCL) and

Dimethylolpropionic Acid (DMPA) at 90°C until theoretical NCO is reached.

Functionalization (Critical): Cool to 80°C. Add N-(2-hydroxyethyl)hexanamide (synthesized

via aminolysis of ε-caprolactone). Maintain temperature for 60 mins. This grafts the amide tail

onto the NCO termini.
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Neutralization: Cool to 60°C and add Triethylamine (TEA) to neutralize DMPA acid groups.

Dispersion: Add prepolymer to deionized water under vigorous agitation (2000 rpm).

Extension: Immediately add Ethylenediamine (EDA) to consume remaining NCO and build

molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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